Cas no 1795302-67-8 (7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane
• CAS No: 1795302-67-8
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5368009
• Update Time: 2025-05-19

7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• Methanone, [7-(2-furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl](1-methyl-3-phenyl-1H-pyrazol-5-yl)-
• 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane

• Inchi： 1S/C20H21N3O2S/c1-22-17(14-16(21-22)15-6-3-2-4-7-15)20(24)23-10-9-19(26-13-11-23)18-8-5-12-25-18/h2-8,12,14,19H,9-11,13H2,1H3
• InChI Key： JFPALURPJKPHOW-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CO2)SCC1)(C1N(C)N=C(C2=CC=CC=C2)C=1)=O

Computed Properties

• Exact Mass: 367.135
• Monoisotopic Mass: 367.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6A^2

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 595.9±50.0 °C(Predicted)
• pka: 0.75±0.10(Predicted)

Additional information on 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1795302-67-8 and Product Name: 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane

The compound with the CAS number 1795302-67-8 and the product name 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular framework integrates several key pharmacophoric elements, including a furan moiety, a pyrazole ring system, and a thiazepane core, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The furan group in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Furan derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug design. The presence of the furan-2-yl substituent in this compound suggests potential interactions with biological systems that could be exploited for therapeutic purposes.

The pyrazole ring system is another critical component of this molecule. Pyrazole derivatives are widely recognized for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the 1-methyl-3-phenyl-1H-pyrazole-5-carbonyl moiety adds a layer of complexity to the compound's structure, which may enhance its binding affinity to biological targets. This moiety has been investigated in various contexts, demonstrating promising results in inhibiting key enzymes involved in diseases such as cancer and inflammation.

The central 1,4-thiazepane core further enriches the compound's structural diversity. Thiazepane derivatives have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infections. The integration of this scaffold with the aforementioned pharmacophores creates a multifaceted molecule with the potential to interact with multiple biological pathways simultaneously. This polypharmacophoric nature is highly desirable in modern drug discovery, as it allows for the development of agents that can address complex diseases more effectively.

Current research in medicinal chemistry increasingly emphasizes the use of computationally derived models to predict the biological activity of novel compounds. The structural features of 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane, particularly its heterocyclic components, make it an excellent candidate for such studies. Advanced computational techniques can be employed to model the interactions between this compound and potential biological targets, providing insights into its mechanism of action and therapeutic potential.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves complex transformations that showcase the synthetic prowess required to construct such intricate molecular architectures. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable pharmaceuticals. The ability to synthesize 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane highlights progress in synthetic methodologies and underscores its importance as a building block for further chemical exploration.

In conclusion, the compound with CAS number 1795302-67-8 and product name 7-(furan-2-yl)-4-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-1,4-thiazepane exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structural features and diverse pharmacophoric elements position it as a promising candidate for further investigation in drug discovery. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional insights into its biological activities and therapeutic benefits will emerge.